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Compound of Interest

Compound Name: 3-Methyl-3-phenylbutanoic acid

Cat. No.: B175477 Get Quote

3-Methyl-3-phenylbutanoic Acid: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methyl-3-phenylbutanoic acid, a substituted carboxylic acid, holds interest within the

scientific community for its potential applications in organic synthesis and as a building block

for more complex molecules. This technical guide provides a detailed overview of its chemical

properties, structure, and key experimental data.

Chemical Structure and Properties
3-Methyl-3-phenylbutanoic acid possesses a unique structure featuring a quaternary carbon

atom attached to a phenyl group, two methyl groups, and a carboxylic acid functional group.

This arrangement imparts specific chemical characteristics to the molecule.

Structure:

Caption: Chemical structure of 3-Methyl-3-phenylbutanoic acid.

A summary of the key chemical and physical properties of 3-Methyl-3-phenylbutanoic acid is

presented in the table below for easy reference.
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Property Value

IUPAC Name 3-Methyl-3-phenylbutanoic acid

CAS Number 1010-48-6

Molecular Formula C₁₁H₁₄O₂

Molecular Weight 178.23 g/mol [1]

Physical Form Solid[1]

Melting Point 58-62 °C[2]

Boiling Point 270.46 °C (at 760 mmHg)

pKa (Predicted) 3.83 ± 0.25

Solubility Soluble in alcohols, ketones, and ethers[2]

Storage
Sealed in a dry environment at room

temperature[1]

Spectroscopic Data
While experimental spectra for 3-Methyl-3-phenylbutanoic acid are not readily available in

public databases, data for structurally similar compounds can provide valuable insights for

characterization. For instance, the infrared spectrum of the related compound 3-phenylbutyric

acid shows characteristic broad absorption for the carboxylic acid O-H stretch and a strong

C=O stretch. Similarly, ¹³C NMR data is available for methyl 3-phenylbutanoate, a derivative of

the target compound.[3]

Experimental Protocols
Synthesis of 3-Methyl-3-phenylbutanoic Acid
A potential synthetic route to 3-Methyl-3-phenylbutanoic acid involves the alkylation of a

phenylacetic acid derivative. The following is a generalized experimental workflow based on

established chemical principles.
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Caption: Generalized workflow for the synthesis of 3-Methyl-3-phenylbutanoic acid.

Detailed Methodology:

A plausible, though not explicitly detailed in the literature for this specific compound, synthesis

could involve the following steps:

Deprotonation: A suitable phenylacetic acid ester is treated with a strong base, such as

lithium diisopropylamide (LDA), at low temperature in an anhydrous aprotic solvent like

tetrahydrofuran (THF) to generate the corresponding enolate.

Alkylation: The enolate is then reacted with two equivalents of a methylating agent, such as

methyl iodide, to introduce the two methyl groups at the alpha-position.

Hydrolysis: The resulting ester is subsequently hydrolyzed to the carboxylic acid using

standard procedures, for example, by heating with an aqueous solution of a strong base like

sodium hydroxide, followed by acidification.

Work-up and Purification: The reaction mixture is worked up by extraction with an organic

solvent. The crude product is then purified, typically by recrystallization or column

chromatography, to yield pure 3-Methyl-3-phenylbutanoic acid.

Biological Activity and Signaling Pathways
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Currently, there is no publicly available information to suggest that 3-Methyl-3-phenylbutanoic
acid has specific biological activities or is involved in any signaling pathways. Its primary utility

is likely as an intermediate in the synthesis of other molecules that may have biological

relevance.

Conclusion
This technical guide provides a summary of the known chemical properties and structure of 3-
Methyl-3-phenylbutanoic acid. While a detailed experimental protocol for its synthesis and

comprehensive experimental spectroscopic data are not readily available in the public domain,

the information presented here, based on related compounds and general chemical principles,

offers a valuable resource for researchers. Further investigation is warranted to fully

characterize this compound and explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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